Cas no 1723-42-8 (1,3-Benzenedicarbonyldichloride, 4,6-dinitro-)

• Product Name: 1,3-Benzenedicarbonyldichloride, 4,6-dinitro-
• CAS No: 1723-42-8
• MF: C₈H₂Cl₂N₂O₆
• MW: 293.017280101776
• CID: 117999
• PubChem ID: 2749540
• Update Time: 2025-04-18

1,3-Benzenedicarbonyldichloride, 4,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonyldichloride, 4,6-dinitro-
• 4,6-Dinitro-1,3-benzenedicarbonyl chloride
• 4,6-dinitrobenzene-1,3-dicarbonyl chloride
• 1,3-Benzenedicarbonyldichloride,4,6-dinitro
• 4,6-dinitrobenzene-1,3-dioyl dichloride
• 4,6-dinitroisophthalic acid
• 4,6-dinitroisophthaloyl chloride
• 4,6-Dinitroisophthaloyl dichloride
• 4,6-Dinitro-isophthaloylchlorid
• Isophthaloylchloride,4,6-dinitro-(7CI,8CI)
• 4,6-dinitrobenzene-1,3-dicarbonyl dichloride
• AKOS004904858
• N-(4-CHLOROBENZOYL)-4-METHOXYPHENYLHYDRAZINE
• 1723-42-8
• DTXSID60372775

• Inchi： 1S/C8H2Cl2N2O6/c9-7(13)3-1-4(8(10)14)6(12(17)18)2-5(3)11(15)16/h1-2H
• InChI Key： BVJAHSGPQFJMLI-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C(=O)Cl)C(=CC=1[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 291.92900
• Monoisotopic Mass: 291.9289912g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 126Ų

Experimental Properties

• PSA: 125.78000
• LogP: 3.30740